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Compound of Interest

Compound Name: Tetramethylguanidinium azide

Cat. No.: B8499839

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular weight of
Tetramethylguanidinium azide, a compound of interest in various chemical and
pharmaceutical applications. This document outlines the determination of its chemical formula,
a step-by-step protocol for calculating its molecular weight, and a summary of the relevant
gquantitative data.

Determination of Chemical Formula

Tetramethylguanidinium azide is an ionic compound composed of the
tetramethylguanidinium cation and the azide anion.

o Tetramethylguanidinium Cation: This cation is the conjugate acid of 1,1,3,3-
Tetramethylguanidine. 1,1,3,3-Tetramethylguanidine has the chemical formula C5H13N3.[1]
[2] Upon protonation, it forms the tetramethylguanidinium cation with the formula
[C5H14N3]+.

e Azide Anion: The azide anion is a linear triatomic anion with the chemical formula [N3]-.

Combining the cation and the anion gives the overall chemical formula for
Tetramethylguanidinium azide as C5H14NG6.[3][4][5][6]
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Experimental Protocol: Calculation of Molecular
Weight

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The following protocol details the calculation for Tetramethylguanidinium azide.

Methodology:
« |dentify the chemical formula: As established, the chemical formula is C5SH14N6.
o Determine the number of atoms for each element:
o Carbon (C): 5
o Hydrogen (H): 14
o Nitrogen (N): 6
o Obtain the standard atomic weights for each element:
o Carbon (C): 12.011 u
o Hydrogen (H): 1.008 u
o Nitrogen (N): 14.007 u
» Calculate the total mass for each element:
o Total mass of C =5 atoms * 12.011 u/atom = 60.055 u
o Total mass of H = 14 atoms * 1.008 u/atom = 14.112 u
o Total mass of N = 6 atoms * 14.007 u/atom = 84.042 u
e Sum the total masses to find the molecular weight:

o Molecular Weight = 60.055 u + 14.112 u + 84.042 u = 158.209 u
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The calculated molecular weight of Tetramethylguanidinium azide is approximately 158.21
g/mol .[3]

Data Presentation: Summary of Quantitative Data

The following table summarizes the quantitative data used in the molecular weight calculation
of Tetramethylguanidinium azide.

) . . Total Mass

Chemical Atomic Weight  Number of o
Element Contribution

Symbol (u) Atoms

(u)

Carbon C 12.011 5 60.055
Hydrogen H 1.008 14 14.112
Nitrogen N 14.007 6 84.042
Total 25 158.209

Visualization of the Calculation Workflow

The logical relationship for the calculation of the molecular weight of Tetramethylguanidinium
azide is illustrated in the following diagram.
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Workflow for calculating the molecular weight of Tetramethylguanidinium azide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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